Cas no 632-15-5 (3,4-Dimethylthiophene)

3,4-Dimethylthiophene structure
3,4-Dimethylthiophene structure
Product Name:3,4-Dimethylthiophene
CAS No:632-15-5
MF:C6H8S
MW:112.192720413208
MDL:MFCD01764731
CID:523468
PubChem ID:79089
Update Time:2025-10-05

3,4-Dimethylthiophene Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dimethylthiophene
    • Thiophene,3,4-dimethyl-
    • 3,4-dimethyl-thiophene
    • 3,4-Dimethylthiophene1000µg
    • DiMethylthiophene (Me2Thio)
    • Thiophene, 3,4-dimethyl-
    • GPSFYJDZKSRMKZ-UHFFFAOYSA-N
    • 96Q084Q43E
    • 3,4-dimethyl thiophene
    • FCH832104
    • BC653364
    • SY100626
    • ST2410274
    • AX8082166
    • A8719
    • 4
    • MDL： MFCD01764731
    • Inchi： 1S/C6H8S/c1-5-3-7-4-6(5)2/h3-4H,1-2H3
    • InChI Key： GPSFYJDZKSRMKZ-UHFFFAOYSA-N
    • SMILES： CC1C(C)=CSC=1

Computed Properties

  • Exact Mass: 112.03500
  • Monoisotopic Mass: 112.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 53.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Density: 1.006
  • Melting Point: 50-54℃
  • Boiling Point: 147 ºC
  • Flash Point: 27 ºC
  • Refractive Index: 1.5187
  • PSA: 28.24000
  • LogP: 2.36490
  • FEMA: 4645 | 3,4-DIMETHYLTHIOPHENE

3,4-Dimethylthiophene Security Information

  • Signal Word：Danger
  • Hazard Statement： H226-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：1993
  • Hazard Category Code： 22-36-43
  • Safety Instruction： S26; S36/37
  • Hazardous Material Identification： Xn
  • HazardClass：3
  • PackingGroup：Ⅲ
  • Storage Condition：Keep in dark place,Sealed in dry,Room Temperature(BD82166)
  • Risk Phrases：R22; R36; R43

3,4-Dimethylthiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Dimethylthiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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Apollo Scientific
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Chemenu
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Chemenu
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Chemenu
CM199698-25g
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY100626-1g
3,4-Dimethylthiophene
 632-15-5 ≥97%
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 ¥211.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY100626-5g
3,4-Dimethylthiophene
 632-15-5 ≥97%
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 ¥776.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY100626-10g
3,4-Dimethylthiophene
 632-15-5 ≥97%
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 ¥1550.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY100626-25g
3,4-Dimethylthiophene
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 ¥3870.00 2025-04-13
TRC
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3,4-Dimethylthiophene
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 $75.00 2023-05-18

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